Cas no 31891-08-4 (Isopropyl 2-aminothiophene-3-carboxylate)

Isopropyl 2-aminothiophene-3-carboxylate structure
31891-08-4 structure
Product Name:Isopropyl 2-aminothiophene-3-carboxylate
CAS No:31891-08-4
Molecular Formula:C8H11NO2S
Molecular Weight:185.24344
MDL:MFCD03422703
CID:1070694
PubChem ID:4512126

Isopropyl 2-aminothiophene-3-carboxylate Properties

Names and Identifiers

    • Isopropyl 2-aminothiophene-3-carboxylate
    • AC1NCID4
    • ALBB-002019
    • BBL016877
    • CTK6B0564
    • MolPort-000-887-083
    • SBB030262
    • STK436412
    • SureCN7799474
    • MFCD03422703
    • isopropyl 2-aminothiophene-3-carboxylate
    • isopropyl2-aminothiophene-3-carboxylate
    • CS-0316191
    • SCHEMBL7799474
    • DTXSID20403837
    • isopropyl 2-aminothiophene-3-carboxylate(SALTDATA: FREE)
    • AKOS000305089
    • propan-2-yl 2-aminothiophene-3-carboxylate
    • VS-05650
    • 31891-08-4
    • MDL: MFCD03422703
    • InChIKey: XDZGFDGFDORWCN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H11NO2S/c1-5(2)11-8(10)6-3-4-12-7(6)9/h3-5H,9H2,1-2H3
    • SMILES: CC(C)OC(=O)C1=C(N)SC=C1

Computed Properties

  • Exact Mass: 185.05104977g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 185.05104977g/mol
  • Heavy Atom Count: 12
  • Complexity: 172
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 80.6Ų

Isopropyl 2-aminothiophene-3-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00C96K-1g
Isopropyl 2-aminothiophene-3-carboxylate
31891-08-4 95%
1g
$214.00 2025-02-26
A2B Chem LLC
AF70972-1g
Isopropyl 2-aminothiophene-3-carboxylate
31891-08-4 95%
1g
$214.00 2024-04-20
abcr
AB267464-1 g
Isopropyl 2-aminothiophene-3-carboxylate
31891-08-4
1g
€367.20 2023-04-26
Ambeed
A406921-1g
Isopropyl 2-aminothiophene-3-carboxylate
31891-08-4 95+%
1g
$252.0
Chemenu
CM113862-1g
isopropyl 2-aminothiophene-3-carboxylate
31891-08-4 95%
1g
$240 2021-08-06
eNovation Chemicals LLC
Y1253085-1g
isopropyl 2-aminothiophene-3-carboxylate
31891-08-4 95%
1g
$320 2024-06-06
Matrix Scientific
029255-500mg
Isopropyl 2-aminothiophene-3-carboxylate
31891-08-4
500mg
$220.00 2023-09-06
TRC
I822455-50mg
isopropyl 2-aminothiophene-3-carboxylate
31891-08-4
50mg
$ 70.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1386861-250mg
Isopropyl 2-aminothiophene-3-carboxylate
31891-08-4 95+%
250mg
¥1728.00 2024-08-02
SHENG KE LU SI SHENG WU JI SHU
sc-328001-500 mg
Isopropyl 2-aminothiophene-3-carboxylate,
31891-08-4
500MG
¥2,031.00 2023-07-11

Isopropyl 2-aminothiophene-3-carboxylate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:31891-08-4)Isopropyl 2-aminothiophene-3-carboxylate
A1155710
Purity:99%
Quantity:1g
Price($):227.0